2,6-Dichloropyridine-3-carbonitrile

• IUPAC Name: 2,6-dichloropyridine-3-carbonitrile
• InChI: InChI=1S/C6H2Cl2N2/c7-5-2-1-4(3-9)6(8)10-5/h1-2H
• InChI Key: LFCADBSUDWERJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1C#N)Cl)Cl
• Molecular Formula: C6H2Cl2N2
• DSSTOX Substance ID: DTXSID20504176
• Molecular Weight: 173.00 g/mol
• CAS RN: 40381-90-6

Description

2,6-Dichloropyridine-3-carbonitrile, also known as 2,6-Dichloronicotinonitrile, is a chemical compound with the molecular formula C6H2Cl2N2. It is a solid substance and is considered hazardous. It serves as a precursor to the antibiotic enoxacin.

Molecular Structure Analysis

The molecular structure of 2,6-Dichloropyridine-3-carbonitrile is represented by the SMILES string Clc1ccc(C#N)c(Cl)n1. The InChI representation is InChI=1S/C6H2Cl2N2/c7-5-2-1-4(3-9)6(8)10-5/h1-2H. The molecular weight of the compound is 173.00 g/mol.

Physical And Chemical Properties Analysis

2,6-Dichloropyridine-3-carbonitrile is a solid substance. It has a molecular weight of 173.00 g/mol. The melting point of the compound is between 121-125°C. The compound is considered hazardous.

Scientific Research Applications

Synthesis and Spectroscopic Analysis

Research on pyridine derivatives, closely related to 2,6-Dichloropyridine-3-carbonitrile, has shown significant developments in synthesis and analysis methods. For instance, Tranfić et al. (2011) explored the synthesis and spectroscopic analysis of a related pyridine derivative, utilizing X-ray diffraction, FT-IR, FT-R, and NMR spectroscopy. This research highlights the structural uniqueness of these compounds and their supramolecular structure, contributing to the understanding of pyridine derivatives' chemical properties and potential applications (Tranfić et al., 2011).

Structural and Vibrational Properties

Márquez et al. (2015) conducted a comparative study on the structural and vibrational properties of cyanopyridine derivatives, which are structurally similar to 2,6-Dichloropyridine-3-carbonitrile. This study used Density Functional Theory (DFT) calculations to understand these compounds' properties in different phases, offering insights into their potential in various scientific applications (Márquez et al., 2015).

Optical and Junction Characteristics

The research by Zedan et al. (2020) on pyridine derivatives reveals significant insights into their optical and diode characteristics. This study provides a comprehensive understanding of their molecular structures and the potential for these compounds in optoelectronic applications (Zedan et al., 2020).

Biological Activity

Yassin (2009) explored the synthesis, reactions, and biological activity of various 3-cyano-4,6-dimethylpyridine derivatives. This research offers valuable insights into the potential biological applications of these compounds, including antimicrobial and anticancer properties (Yassin, 2009).

Antimicrobial and Anticancer Studies

Sadeek et al. (2015) investigated the antimicrobial properties of pyridine derivatives, focusing on their interactions with transition metals. This study contributes to understanding the potential of these compounds in antimicrobial applications (Sadeek et al., 2015).

Safety and Hazards

2,6-Dichloropyridine-3-carbonitrile is considered hazardous. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Mechanism of Action

Target of Action

It is known that this compound is used as an intermediate in organic synthesis and pharmaceutical chemistry .

Biochemical Pathways

It’s known that this compound is used in the synthesis of various pharmaceuticals, suggesting it may play a role in multiple biochemical pathways depending on the final product .

Pharmacokinetics

As an intermediate in pharmaceutical synthesis, its pharmacokinetic properties would likely depend on the final product it is used to create .

Result of Action

As an intermediate in pharmaceutical synthesis, its effects would likely depend on the final product it is used to create .

Action Environment

It’s known that this compound is sensitive to moisture and should be stored in a dark place, sealed in dry, at room temperature .

Synthesis routes and methods I

Procedure details

To a mixture of 2,6-dichloro-3-acetamidopyridine (6.3 g, 55% pure) and pyridine (4.93 ml, 61 mmole) in dichloromethane (100 ml), trifluoroacetic anhydride (4.23 ml, 30 mmole) was added. The reaction mixture was stirred at room temperature overnight and concentrated under reduced pressure. The crude product was purified by flash chromatography, eluting with 85% hexane: 15% ethyl acetate to give a pale yellow product (1.77 g, 90%).

Synthesis routes and methods II

Procedure details

A dry mixture of powdered 3-cyano-6-hydroxy-pyridin-2-ol anion, sodium salt (102.34 g, 0.648 mol), as prepared in the previous step, and triethylamine hydrochloride (89.20 g, 0.648 mol) was swirled until the two components appeared completely mixed. This dry mixture was then cooled on an ice bath while POCl3 (150 mL, 1.62 mol) was slowly poured in under air with intermittent swirling. Triethylamine (90.3 mL, 0.648 mol) was then added rapidly in 2 mL portions with frequent manual swirling while cooling on an ice bath. The flask containing the resulting warm dark semi-solid was then fitted with a reflux condenser and CaSO4 drying tube and stirred under air at 140° C. for 20 h. The easily stirred dark brown thick “solution” was then allowed to cool to rt, chilled on an ice bath, diluted with ether (800 mL), and washed with ice (800 mL). The very dark organic layer was washed with ice water (1×1 L), and the aqueous layers were combined and extracted with ether (3×1 L). The combined ether extracts were concentrated under reduced pressure to give a wet orange-brown solid. This was dissolved in DCM (1 L), dried (2×Na2SO4), and concentrated under reduced pressure at 60° C. to afford the title compound as a brown solid (80.7 g, 466 mmol).

Q & A

Q1: What is the significance of researching the reaction between 2,6-dichloronicotinonitrile and malononitrile dimer?

A1: The reaction between 2,6-dichloronicotinonitrile and malononitrile dimer is of interest to synthetic organic chemists due to its potential in generating novel heterocyclic compounds. [] These compounds often possess biological activity and can serve as valuable building blocks for pharmaceuticals and agrochemicals. Exploring such reactions helps expand the chemical space and discover new structures with potential applications in various fields.